Cas no 2138096-98-5 (1-Tert-butyl-4-propylcyclohex-2-en-1-ol)

1-Tert-butyl-4-propylcyclohex-2-en-1-ol is a substituted cyclohexenol derivative characterized by its tert-butyl and propyl functional groups. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity and selectivity in chemical transformations. The presence of both alkyl substituents and an unsaturated enol moiety makes it a versatile intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. Its stability and defined stereochemistry further enhance its utility in controlled synthetic pathways. Researchers value this compound for its potential in catalysis, material science, and fine chemical synthesis.
1-Tert-butyl-4-propylcyclohex-2-en-1-ol structure
2138096-98-5 structure
Product Name:1-Tert-butyl-4-propylcyclohex-2-en-1-ol
CAS No:2138096-98-5
MF:C13H24O
MW:196.329064369202
CID:5796367
PubChem ID:165491922
Update Time:2025-10-21

1-Tert-butyl-4-propylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1156050
    • 2138096-98-5
    • 1-tert-butyl-4-propylcyclohex-2-en-1-ol
    • 1-Tert-butyl-4-propylcyclohex-2-en-1-ol
    • Inchi: 1S/C13H24O/c1-5-6-11-7-9-13(14,10-8-11)12(2,3)4/h7,9,11,14H,5-6,8,10H2,1-4H3
    • InChI Key: WHFYIHVEFBWTDK-UHFFFAOYSA-N
    • SMILES: OC1(C=CC(CCC)CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 196.182715385g/mol
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

1-Tert-butyl-4-propylcyclohex-2-en-1-ol Pricemore >>

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Additional information on 1-Tert-butyl-4-propylcyclohex-2-en-1-ol

Recent Advances in the Study of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenol structure with tert-butyl and propyl substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 1-Tert-butyl-4-propylcyclohex-2-en-1-ol is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel anti-inflammatory agents. The researchers utilized this compound as a building block to develop derivatives that exhibited potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's structural versatility and its ability to serve as a scaffold for further chemical modifications.

In addition to its synthetic applications, 1-Tert-butyl-4-propylcyclohex-2-en-1-ol has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported its activity as a modulator of certain G-protein-coupled receptors (GPCRs), which are critical targets in drug development. The study employed computational docking and in vitro assays to elucidate the binding interactions of the compound with specific GPCR subtypes. These findings suggest potential applications in neurological and metabolic disorders, although further in vivo studies are required to validate these effects.

The pharmacological profile of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol has also been explored in the context of cancer research. A collaborative study between academic and industrial researchers (Nature Communications, 2023) identified this compound as a hit in a high-throughput screen for small molecules that disrupt protein-protein interactions involved in oncogenic signaling pathways. The study provided mechanistic insights into how the compound interferes with the interaction between specific oncoproteins, offering a potential avenue for the development of targeted cancer therapies.

From a chemical perspective, recent advancements in the synthesis of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol have focused on improving yield and enantioselectivity. A paper in Organic Letters (2024) described a novel catalytic asymmetric synthesis route that achieved high enantiomeric excess (ee > 95%) using a chiral palladium complex. This methodological breakthrough is particularly significant for the production of enantiopure forms of the compound, which may exhibit differential biological activities and thus have distinct therapeutic applications.

Despite these promising developments, challenges remain in the research and application of 1-Tert-butyl-4-propylcyclohex-2-en-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Moreover, the exact molecular mechanisms underlying its biological activities require further elucidation through structural biology and proteomics approaches. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in pharmaceutical development.

In conclusion, 1-Tert-butyl-4-propylcyclohex-2-en-1-ol (CAS: 2138096-98-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthetic utility, biological activities, and potential therapeutic applications. As research continues to uncover new facets of this compound's properties and applications, it is likely to remain an important focus of investigation in the coming years. Future directions may include the development of optimized derivatives, detailed mechanistic studies, and preclinical evaluation of its therapeutic potential in various disease models.

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